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Compound of Interest

Compound Name: Acetohexamide-d11

Cat. No.: B15555688 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential, immediate

safety and logistical information for Acetohexamide-d11, a deuterated form of the first-

generation sulfonylurea agent, Acetohexamide.[1] While a specific Safety Data Sheet (SDS) for

Acetohexamide-d11 is not readily available, the following guidance is based on the SDS for

the parent compound, Acetohexamide, and general best practices for handling sulfonylurea

and deuterated compounds in a laboratory setting.

Personal Protective Equipment (PPE)
Standard laboratory PPE is recommended for handling Acetohexamide-d11 to minimize

exposure and ensure personal safety.
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PPE Category Recommendation

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against dust particles and

potential splashes.

Hand Protection

Nitrile or butyl rubber gloves are recommended.

Gloves should be changed regularly and

immediately if contaminated.

Body Protection
A laboratory coat should be worn to prevent skin

contact.

Respiratory Protection

For operations that may generate dust, such as

weighing or aliquoting, it is advisable to work in

a well-ventilated area. If significant dust is

anticipated, a NIOSH-approved respirator with a

particulate filter may be necessary.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of

Acetohexamide-d11 and ensuring a safe laboratory environment.

Handling:
Engineering Controls: When handling the powdered form of Acetohexamide-d11, all

operations should be conducted in a well-ventilated area. The use of a chemical fume hood

is recommended to minimize inhalation exposure.

Procedural Controls:

Avoid the generation of dust.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.
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As a deuterated compound, it is important to protect it from moisture to prevent isotopic

exchange. Handle in a dry atmosphere where possible.

Storage:
General Storage: Store in a tightly sealed container in a cool, dry place.[2]

Specific Conditions: Recommended storage conditions are often provided on the product

label or Certificate of Analysis (COA).[2] For temperature-sensitive materials, cold storage

(e.g., 2–8°C or -20°C) will be indicated to ensure product stability.[2]

Incompatibilities: Keep away from strong oxidizing agents.
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Acetohexamide-d11 Handling Workflow
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Caption: Workflow for the safe handling of Acetohexamide-d11.
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Disposal Plan
The disposal of Acetohexamide-d11 and any contaminated materials should be conducted in

accordance with all local, regional, national, and international regulations.[3] The overriding

principle is that a disposal plan should be in place before any work begins.[4]

Waste Categorization:
Solid Waste: Unused or expired Acetohexamide-d11 powder, and any materials

contaminated with the powder (e.g., weigh boats, contaminated gloves, paper towels).

Liquid Waste: Solutions containing Acetohexamide-d11 and any rinsate from cleaning

contaminated glassware.

Disposal Procedure:
Segregation: Do not dispose of Acetohexamide-d11 waste in regular trash or down the

drain.[5] All waste materials should be segregated as chemical waste.

Containment:

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, leak-proof, and clearly labeled container. Do not mix

with other incompatible waste streams.

Labeling: All waste containers must be clearly labeled with their contents, including the full

chemical name ("Acetohexamide-d11") and any solvents.

Collection and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols and to arrange for waste pickup.

Most pharmaceutical waste from laboratories is managed through incineration by a

licensed disposal company.[5]
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Ensure that a manifest or other tracking documentation is obtained and retained for your

records.

Empty Containers:
Empty containers that previously held Acetohexamide-d11 should be managed according

to institutional and regulatory guidelines.[4] It is good practice to rinse the empty container

with a suitable solvent, collect the rinsate as chemical waste, and then deface the label

before disposing of the container in the regular trash or recycling.[4]
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Acetohexamide-d11 Disposal Decision Tree
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Caption: Decision tree for the proper disposal of Acetohexamide-d11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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